Cas no 63359-32-0 (2-(2-Methoxyphenyl)piperidinehydrochloride)

• Product Name: 2-(2-Methoxyphenyl)piperidinehydrochloride
• CAS No: 63359-32-0
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 2790504
• PubChem ID: 45073860
• Update Time: 2025-06-26

2-(2-Methoxyphenyl)piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)piperidine hydrochloride
• 2-(2-Methoxyphenyl)piperidinehydrochloride
• DTXSID80662847
• 2-(2-methoxyphenyl)piperidine;hydrochloride
• 63359-32-0
• 2-(2-Methoxyphenyl)piperidine--hydrogen chloride (1/1)
• SB44477
• 2-(2-methoxyphenyl)piperidine HCl
• AKOS015845790
• 2-(2-METHOXYPHENYL) PIPERIDINE HYDROCHLORIDE

• Inchi： 1S/C12H17NO.ClH/c1-14-12-8-3-2-6-10(12)11-7-4-5-9-13-11;/h2-3,6,8,11,13H,4-5,7,9H2,1H3;1H
• InChI Key： PUSGLZAYZOPJCB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1C1CCCCN1

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

2-(2-Methoxyphenyl)piperidinehydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-Methoxyphenyl)piperidinehydrochloride

Introduction to 2-(2-Methoxyphenyl)piperidinehydrochloride (CAS No. 63359-32-0)

2-(2-Methoxyphenyl)piperidinehydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 63359-32-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse pharmacological properties and applications in medicinal chemistry. The presence of a methoxy group on the phenyl ring and the piperidine moiety contributes to its unique chemical and biological characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The structure of 2-(2-Methoxyphenyl)piperidinehydrochloride consists of a piperidine ring substituted with a 2-methoxyphenyl group, and the hydrochloride salt form enhances its solubility and bioavailability. This molecular configuration is particularly intriguing due to its potential interactions with biological targets, which have been extensively studied in recent years. The compound's ability to modulate various enzymatic and receptor systems makes it a promising candidate for further investigation in drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives, particularly those incorporating aromatic rings with substituents that can influence binding affinity and selectivity. 2-(2-Methoxyphenyl)piperidinehydrochloride has been investigated for its potential role in treating neurological disorders, pain management, and other therapeutic areas. Its molecular structure allows for selective interaction with specific receptors, which is crucial for developing drugs with high efficacy and minimal side effects.

One of the most compelling aspects of 2-(2-Methoxyphenyl)piperidinehydrochloride is its versatility as a pharmacophore. Researchers have leveraged its scaffold to design analogs with enhanced pharmacokinetic properties, improved metabolic stability, and increased target specificity. The methoxy group on the phenyl ring plays a critical role in modulating the compound's binding affinity to biological targets, while the piperidine ring provides a stable core structure that can be further modified to optimize drug-like properties.

Recent studies have highlighted the potential of 2-(2-Methoxyphenyl)piperidinehydrochloride in addressing neurological disorders such as Parkinson's disease and Alzheimer's disease. The compound has been shown to interact with dopamine receptors and other neurotransmitter systems, suggesting its utility as a potential therapeutic agent. Additionally, preclinical studies have indicated that derivatives of this compound may have anti-inflammatory and analgesic effects, making them relevant for treating chronic pain conditions.

The synthesis of 2-(2-Methoxyphenyl)piperidinehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The hydrochloride salt form is typically obtained by treating the free base with hydrochloric acid, which improves crystallinity and stability.

In conclusion, 2-(2-Methoxyphenyl)piperidinehydrochloride (CAS No. 63359-32-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a pharmacophore in drug discovery continues to be explored, with ongoing research aimed at uncovering new derivatives with improved pharmacological profiles. As our understanding of molecular interactions evolves, compounds like 2-(2-Methoxyphenyl)piperidinehydrochloride are poised to play a crucial role in the development of next-generation therapeutics.